Cas no 648412-60-6 (Methyl 4-bromo-5-cyanothiophene-2-carboxylate)
648412-60-6 structure
Product Name:Methyl 4-bromo-5-cyanothiophene-2-carboxylate
CAS No:648412-60-6
MF:C7H4BrNO2S
MW:246.081159591675
CID:415393
PubChem ID:68825822
Update Time:2025-04-19
Methyl 4-bromo-5-cyanothiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-bromo-5-cyanothiophene-2-carboxylate
- 2-Thiophenecarboxylic acid, 4-bromo-5-cyano-, methyl ester
- 648412-60-6
- F83560
- CLUNERGOTORYPP-UHFFFAOYSA-N
- SCHEMBL3882941
- CS-0301888
- EN300-5235826
- AMY10029
- FT-0759951
- Methyl4-bromo-5-cyanothiophene-2-carboxylate
- DTXSID90739115
- Z1551958723
- DA-32493
-
- MDL: MFCD22200340
- Inchi: 1S/C7H4BrNO2S/c1-11-7(10)5-2-4(8)6(3-9)12-5/h2H,1H3
- InChI Key: CLUNERGOTORYPP-UHFFFAOYSA-N
- SMILES: BrC1=C(C#N)SC(C(=O)OC)=C1
Computed Properties
- Exact Mass: 244.91500
- Monoisotopic Mass: 244.91461g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 78.3Ų
Experimental Properties
- PSA: 78.33000
- LogP: 2.16888
Methyl 4-bromo-5-cyanothiophene-2-carboxylate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 4-bromo-5-cyanothiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147924-250mg |
Methyl 4-broMo-5-cyanothiophene-2-carboxylate |
648412-60-6 | 95% | 250mg |
$312 | 2021-08-05 | |
| Chemenu | CM147924-1g |
Methyl 4-broMo-5-cyanothiophene-2-carboxylate |
648412-60-6 | 95% | 1g |
$780 | 2021-08-05 | |
| Alichem | A169003878-5g |
Methyl 4-bromo-5-cyanothiophene-2-carboxylate |
648412-60-6 | 95% | 5g |
$2060.00 | 2023-09-01 | |
| Chemenu | CM147924-250mg |
Methyl 4-broMo-5-cyanothiophene-2-carboxylate |
648412-60-6 | 95%+ | 250mg |
$312 | 2023-01-19 | |
| Chemenu | CM147924-1g |
Methyl 4-broMo-5-cyanothiophene-2-carboxylate |
648412-60-6 | 95%+ | 1g |
$780 | 2023-01-19 | |
| Alichem | A169003878-250mg |
Methyl 4-bromo-5-cyanothiophene-2-carboxylate |
648412-60-6 | 95% | 250mg |
318.24 USD | 2021-06-01 | |
| Alichem | A169003878-1g |
Methyl 4-bromo-5-cyanothiophene-2-carboxylate |
648412-60-6 | 95% | 1g |
$680.00 | 2023-09-01 | |
| Enamine | EN300-5235826-0.05g |
methyl 4-bromo-5-cyanothiophene-2-carboxylate |
648412-60-6 | 90% | 0.05g |
$226.0 | 2023-07-06 | |
| Enamine | EN300-5235826-0.1g |
methyl 4-bromo-5-cyanothiophene-2-carboxylate |
648412-60-6 | 90% | 0.1g |
$337.0 | 2023-07-06 | |
| Enamine | EN300-5235826-0.25g |
methyl 4-bromo-5-cyanothiophene-2-carboxylate |
648412-60-6 | 90% | 0.25g |
$481.0 | 2023-07-06 |
Methyl 4-bromo-5-cyanothiophene-2-carboxylate Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
648412-60-6 (Methyl 4-bromo-5-cyanothiophene-2-carboxylate) Related Products
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